Cas no 1864014-52-7 (4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride)

• Product Name: 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride
• CAS No: 1864014-52-7
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5719629
• PubChem ID: 86263133
• Update Time: 2025-06-08

4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride
• EN300-240115
• starbld0023237
• (4-methylcyclohexyl)-pyridin-4-ylmethanamine;hydrochloride
• F2167-2190
• AKOS026747808
• 1864014-52-7
• (4-Methylcyclohexyl)(pyridin-4-yl)methanamine hydrochloride
• 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride

• Inchi： 1S/C13H20N2.ClH/c1-10-2-4-11(5-3-10)13(14)12-6-8-15-9-7-12;/h6-11,13H,2-5,14H2,1H3;1H
• InChI Key： ATSCJHJNIWTZMU-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CN=CC=1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride

Comprehensive Overview of 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride (CAS No. 1864014-52-7)

In the realm of organic chemistry and pharmaceutical research, 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride (CAS No. 1864014-52-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine and cyclohexyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and precise stereochemistry make it a valuable candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and receptor modulation.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride. Recent trends highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024, as global populations age. Researchers are investigating its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical in neurological therapeutics. Furthermore, its hydrochloride salt form enhances solubility, a key factor in drug formulation and bioavailability optimization.

Synthetic routes to CAS No. 1864014-52-7 often involve reductive amination or cross-coupling reactions, techniques frequently searched in academic and industrial databases. The compound’s stereoselective synthesis is another area of focus, as enantiopure forms may exhibit distinct pharmacological profiles. Analytical methods such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a priority for pharmaceutical developers.

Beyond therapeutics, 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride is explored in material science, particularly in designing supramolecular architectures. Its hydrogen-bonding capabilities and aromatic interactions make it a versatile building block for functional materials. This dual applicability aligns with the rising interest in multidisciplinary research, a trend reflected in recent scientific literature and patent filings.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of organic amines and hydrochloride salts is emphasized in laboratory safety guidelines. Researchers often search for MSDS (Material Safety Data Sheets) and green chemistry alternatives to minimize ecological impact—a concern echoed in sustainability-driven research initiatives.

In summary, 4-Methylcyclohexyl(pyridin-4-yl)methanamine hydrochloride (CAS No. 1864014-52-7) exemplifies the intersection of medicinal chemistry, material science, and sustainable innovation. Its multifaceted applications and synthetic versatility ensure its continued relevance in both academic and industrial settings, addressing pressing challenges in healthcare and advanced materials.